Cas no 23042-33-3 (Benzenamine, 4-bromo-N-methyl-N-nitro-)
23042-33-3 structure
Product Name:Benzenamine, 4-bromo-N-methyl-N-nitro-
CAS No:23042-33-3
MF:C7H7BrN2O2
MW:231.046680688858
CID:1413111
Update Time:2024-08-15
Benzenamine, 4-bromo-N-methyl-N-nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-bromo-N-methyl-N-nitro-
- 4-Brom-N-methyl-N-nitro-anilin
- 4-Brom-N-nitro-N-methylanilin
- Methyl-(4-brom-phenyl)-nitramin
- N-N-Tro-N-methyl-4-brom-anilin
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- Inchi: 1S/C7H7BrN2O2/c1-9(10(11)12)7-4-2-6(8)3-5-7/h2-5H,1H3
- InChI Key: RHTLZMFUVXCMMR-UHFFFAOYSA-N
- SMILES: C1(N(C)[N+]([O-])=O)=CC=C(Br)C=C1
Computed Properties
- Exact Mass: 229.96900
Experimental Properties
- Density: 1.651±0.06 g/cm3(Predicted)
- Melting Point: 84.5-85.0 °C
- Boiling Point: 360.1±34.0 °C(Predicted)
- PSA: 49.06000
- LogP: 2.60020
- pka: -4.10±0.50(Predicted)
Benzenamine, 4-bromo-N-methyl-N-nitro- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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